
Rucaparib phosphate preparation stock
solutions in vitro

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rucaparib Phosphate
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Cat. No.: S548581

Get Quote

Chemical Properties & Storage

Rucaparib phosphate (also known as AG-014699 phosphate or PF-01367338 phosphate) is a potent PARP

inhibitor used in oncology research. Key characteristics for handling are summarized below.

Property Specification

Molecular Weight 421.36 g/mol (phosphate salt); 323.36 g/mol (free base) [1] [2]

CAS Number 459868-92-9 (phosphate salt); 283173-50-2 (free base) [3] [4]

Purity Typically >98% to 99.9% [1] [2]

Storage (Solid) -20°C, sealed and protected from moisture [2] [5] [4]

Solubility (DMSO) ~65 mg/mL (approximately 154 mM) [2]

Solubility (Water) Insoluble or slightly soluble (approx. 1.2 mg/mL) [2] [4]
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For in vitro work, rucaparib phosphate is typically dissolved in DMSO to create a concentrated stock

solution, which is then diluted into aqueous buffers or culture media for experiments.

Preparation of Primary Stock Solution (10-100 mM in DMSO)

Calculate Mass: Determine the mass of powder needed for your desired concentration and volume.

For example, to prepare 1 mL of a 50 mM stock solution: Mass (mg) = 50 mM × 0.42136 mg/nmol × 1
mL = 21.07 mg.

Weigh and Dissolve: Weigh the calculated amount of rucaparib phosphate powder and transfer it
to a sterile vial.

Reconstitute: Add the appropriate volume of pure, anhydrous DMSO to achieve the final
concentration. Note: Moisture-absorbing DMSO can reduce solubility; use fresh DMSO for best

results [2].
Mix and Aliquot: Vortex or sonicate the solution briefly to ensure complete dissolution. Aliquot into

single-use volumes to minimize freeze-thaw cycles.
Storage: Store aliquots at -20°C or -80°C. Under these conditions, the stock solution is stable for

several months [2] [6].

Preparation of Working Solution in Buffer/Culture Media

Dilution: Thaw a stock aliquot and dilute the compound directly into pre-warmed cell culture media or

buffer.
Final Solvent Concentration: Ensure the final concentration of DMSO in the cell culture does not

exceed 0.1-0.5% to avoid cytotoxicity.
Stability: Aqueous working solutions should be used immediately. Do not store aqueous solutions for

more than one day [5].

Experimental Protocols & Applications

The following experimental workflow outlines a typical cell-based assay using rucaparib phosphate.
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Prepare Rucaparib Stock Solution
(50-100 mM in DMSO)

Seed Cells in Multi-well Plates

Incubate (e.g., 24 hours)
Allow cell attachment

Prepare Treatment Medium
Dilute stock in culture media

Apply Treatments
Include vehicle control (DMSO)

Incubate with Drug
(e.g., 24-96 hours)

Perform Assay
(MTT, Cell Titer-Glo, etc.)

Analyze Data
Calculate IC50 values

Click to download full resolution via product page

Diagram illustrating the general workflow for cell-based assays with rucaparib phosphate.

The table below summarizes specific experimental conditions from recent studies to guide your protocol

design.
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Cell Line / Assay
Type

Rucaparib
Concentration

Incubation
Time

Key Experimental
Outcomes

PMID /
Reference

Neutral Red Uptake
(NRU) Phototoxicity
Assay in HaCaT

keratinocytes [7]

Not specified

(assay follows
OECD TG 432)

Varies with

assay
protocol

Rucaparib is potentially

phototoxic under UVA
light, causing protein

and DNA damage [7].

-

Cytotoxicity Assay in

BRCA2-deficient
Capan1 cells [3]

0.1, 1, 10, 100 µM 24 hours LC50 = 5 µM [3]. -

Cell Viability Assay in
MDA-MB-231 cells [1]

0.1 - 40 µM 24 hours IC50 = 17.77 µM [1]. 24420152

Growth Inhibition
Assay in OVCAR3

cells [1]

0 - 3 µM 14 days IC50 = 3.74 ± 0.40 µM
[1].

23729402

Function Assay
(PARP Inhibition) in
LoVo cells [1]

0.00469 µM

(EC50)

30 minutes Inhibits PARP activity

[1].

26652717

Apoptosis Assay in
MDA-MB-231 cells [1]

10, 20, 40 µM 24 hours Induces apoptosis in a
dose-dependent manner

[1].

24420152

Critical Technical Considerations

Phototoxicity Hazard: Rucaparib has been shown to cause photosensitivity. It absorbs UVA light and

can induce photodamage to proteins and genomic DNA in cultured cells [7]. It is advisable to handle
the compound under yellow or red safe lighting and protect treated cells from unnecessary light

exposure.
Solubility and Precipitation: While highly soluble in DMSO, rucaparib phosphate has low solubility

in water and aqueous buffers [2] [4]. When diluting the stock solution into media, vortex thoroughly to
ensure proper mixing and check for any precipitation, especially at higher working concentrations.

Analytical Quantification: For precise pharmacokinetic or drug interaction studies, a validated
UPLC-MS/MS method can be used. One reported method has a linear range of 2.0–500 ng/mL in rat
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plasma, with a lower limit of quantification (LLOQ) of 2.0 ng/mL [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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